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Compound of Interest

Compound Name: Inonophenol C

Cat. No.: B12421483

Currently, there is a notable scarcity of publicly available scientific literature and experimental
data specifically detailing the biological activities, mechanism of action, and comparative
studies of a compound referred to as "Inonophenol C". Extensive searches of prominent
scientific databases have not yielded specific information on this particular molecule.

The existing body of research provides in-depth information on related but distinct compounds
such as Licochalcone C and Oblongifolin C, as well as broader enzyme classes like
Phospholipase C. However, these data points are not directly applicable to a molecule named
“Inonophenol C."

Licochalcone C, a constituent of Glycyrrhiza glabra, has been shown to exhibit anti-
inflammatory properties in H9c2 cells by repressing nuclear factor-kB (NF-kB) translocation and
upregulating the phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/endothelial nitric
oxide synthase (eNOS) signaling pathway.[1]

Oblongifolin C, isolated from Garcinia species, demonstrates anticancer properties by inducing
apoptosis and regulating autophagy.[2] It has been found to trigger the intrinsic apoptotic
pathway in HeLa cells and can function as an autophagic flux inhibitor.[2]

Phospholipase C (PLC) represents a class of enzymes crucial in signal transduction pathways.
[3] These enzymes cleave phospholipids, generating second messengers like diacyl glycerol
(DAG) and inositol 1,4,5-trisphosphate (IP3).[3] This pathway is integral to various cellular
processes and is activated by a range of receptors, including G protein-coupled receptors.
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Due to the absence of specific data for "Inonophenol C," a direct comparison of its
performance with other alternatives, including the presentation of quantitative data in tables
and detailed experimental protocols, is not feasible at this time. Similarly, the creation of
signaling pathway diagrams specific to "Inonophenol C" cannot be accurately generated
without foundational research on its molecular interactions and cellular effects.

Researchers, scientists, and drug development professionals seeking information on novel
compounds are encouraged to consult peer-reviewed scientific journals and chemical
databases for the most current and validated research findings. Should "Inonophenol C" be a
newly identified or proprietary compound, data may become available in future publications or
through specific research collaborations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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